Cas no 1893793-84-4 ({1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine
• CAS No: 1893793-84-4
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6239765
• PubChem ID: 116929020
• Update Time: 2025-06-10

{1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine
• {1-[(2,3-dihydro-1-benzofuran-5-yl)methyl]cyclopropyl}methanamine
• 1893793-84-4
• EN300-2006240

• Inchi： 1S/C13H17NO/c14-9-13(4-5-13)8-10-1-2-12-11(7-10)3-6-15-12/h1-2,7H,3-6,8-9,14H2
• InChI Key： PDMZAANZHVFAFE-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CC1(CN)CC1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine (CAS No. 1893793-84-4)

The compound {1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine (CAS No. 1893793-84-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive cyclopropyl and benzofuran moieties make it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like {1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine has surged, driven by advancements in medicinal chemistry and neuroscience. This compound's amine functionality and aromatic core align with current trends in designing central nervous system (CNS) therapeutics. Its CAS No. 1893793-84-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of {1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine is its potential role in addressing neurodegenerative diseases. With growing public interest in Alzheimer's and Parkinson's research, this compound's neuroprotective properties are under scrutiny. Preliminary studies suggest its blood-brain barrier permeability could make it a valuable tool for drug delivery systems.

The synthesis of CAS No. 1893793-84-4 involves sophisticated organic chemistry techniques, including cross-coupling reactions and cyclopropanation. These methods are widely discussed in patent literature and peer-reviewed journals, highlighting the compound's industrial applicability. Its structural analogs are also being explored for antidepressant and anxiolytic effects, aligning with the global focus on mental health solutions.

From a computational chemistry perspective, {1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine exhibits favorable molecular docking profiles with serotonin receptors. This has sparked interest in its potential as a selective ligand, particularly in the context of precision medicine. The compound's logP value and hydrogen bonding capacity further enhance its drug-likeness.

Environmental and green chemistry considerations are also shaping research around CAS No. 1893793-84-4. Scientists are investigating sustainable synthesis routes to minimize waste and energy consumption. This aligns with the broader push for eco-friendly pharmaceuticals, a topic frequently searched in academic and industry forums.

In summary, {1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine represents a fascinating intersection of chemical innovation and therapeutic potential. Its CAS No. 1893793-84-4 serves as a gateway to exploring its multifaceted applications, from neurology to sustainable chemistry. As research progresses, this compound is poised to play a pivotal role in addressing some of today's most pressing health challenges.